1,3-Dinitrobenzene
1,3-Dinitrobenzene
1,3-dinitrobenzene is a dinitrobenzene that is benzene disubstituted at positions 1 and 3 with nitro groups. It has a role as a neurotoxin.
1,3-Dinitrobenzene and 1,3,5-trinitrobenzene are synthetic substances that are used in explosives. Both substances are yellow crystal-like solids at room temperature. They may exist in air in very small amounts as dust or a vapor, and can dissolve in certain liquids. If either substance is put under very high heat, it will explode. They have have no odor or taste.
M-dinitrobenzene is a yellow solid with a slight odor. Sinks in water. (USCG, 1999)
1,3-Dinitrobenzene and 1,3,5-trinitrobenzene are synthetic substances that are used in explosives. Both substances are yellow crystal-like solids at room temperature. They may exist in air in very small amounts as dust or a vapor, and can dissolve in certain liquids. If either substance is put under very high heat, it will explode. They have have no odor or taste.
M-dinitrobenzene is a yellow solid with a slight odor. Sinks in water. (USCG, 1999)
Brand Name:
Vulcanchem
CAS No.:
99-65-0
VCID:
VC0052904
InChI:
InChI=1S/C6H4N2O4/c9-7(10)5-2-1-3-6(4-5)8(11)12/h1-4H
SMILES:
C1=CC(=CC(=C1)[N+](=O)[O-])[N+](=O)[O-]
Molecular Formula:
C6H4N2O4
C6H4(NO2)2
C6H4N2O4
C6H4(NO2)2
C6H4N2O4
Molecular Weight:
168.11 g/mol
1,3-Dinitrobenzene
CAS No.: 99-65-0
Reference Standards
VCID: VC0052904
Molecular Formula: C6H4N2O4
C6H4(NO2)2
C6H4N2O4
Molecular Weight: 168.11 g/mol
| CAS No. | 99-65-0 |
|---|---|
| Product Name | 1,3-Dinitrobenzene |
| Molecular Formula | C6H4N2O4 C6H4(NO2)2 C6H4N2O4 |
| Molecular Weight | 168.11 g/mol |
| IUPAC Name | 1,3-dinitrobenzene |
| Standard InChI | InChI=1S/C6H4N2O4/c9-7(10)5-2-1-3-6(4-5)8(11)12/h1-4H |
| Standard InChIKey | WDCYWAQPCXBPJA-UHFFFAOYSA-N |
| SMILES | C1=CC(=CC(=C1)[N+](=O)[O-])[N+](=O)[O-] |
| Canonical SMILES | C1=CC(=CC(=C1)[N+](=O)[O-])[N+](=O)[O-] |
| Boiling Point | 556 °F at 756 mm Hg (NTP, 1992) 291.0 °C 302.8 °C @ 770 mm Hg 300-303 °C 572°F |
| Colorform | Yellowish crystals Colorless to yellow, rhombic needles or plates Pale white or yellow, crystalline solid. |
| Density | 1.58 at 64.4 °F (USCG, 1999) 1.575 @ 18 °C/4 °C 1.6 g/cm³ 1.58 |
| Flash Point | 302 °F (NIOSH, 2016) 302 °F (CLOSED CUP) 149 °C 302°F |
| Melting Point | 194 °F (NTP, 1992) 90.0 °C 89-90 °C 90 °C 192°F |
| Physical Description | M-dinitrobenzene is a yellow solid with a slight odor. Sinks in water. (USCG, 1999) YELLOW CRYSTALS. Pale-white or yellow solid. |
| Description | 1,3-dinitrobenzene is a dinitrobenzene that is benzene disubstituted at positions 1 and 3 with nitro groups. It has a role as a neurotoxin. 1,3-Dinitrobenzene and 1,3,5-trinitrobenzene are synthetic substances that are used in explosives. Both substances are yellow crystal-like solids at room temperature. They may exist in air in very small amounts as dust or a vapor, and can dissolve in certain liquids. If either substance is put under very high heat, it will explode. They have have no odor or taste. M-dinitrobenzene is a yellow solid with a slight odor. Sinks in water. (USCG, 1999) |
| Solubility | 0.02 % (NIOSH, 2016) 0.00 M 1 g dissolves in 2000 ml cold water, 320 ml boiling water; 1 g dissolves in 37 ml alcohol, 20 ml boiling alcohol; freely sol in chloroform, ethyl acetate Very soluble in acetone and ethanol; soluble in ether In water, 533 mg/l @ 25 °C Solubility in water: very poor 0.02% |
| Synonyms | 1,3-dinitrobenzene 3-dinitrobenzene m-dinitrobenzene meta-dinitrobenzene |
| Vapor Density | 5.8 (air= 1 at boiling point of dinitrobenzene) /Dinitrobenzene, all isomers/ Relative vapor density (air = 1): 5.8 |
| Vapor Pressure | 9.00e-04 mmHg 2X10-4 mm Hg @ 25 °C Vapor pressure, kPa at 20 °C: |
| PubChem Compound | 7452 |
| Last Modified | Nov 12 2021 |
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